Cas no 345223-64-5 (4-Piperidineacetic acid, 3-ethenyl-, 1-methylethyl ester, (3R,4S)-)

4-Piperidineacetic acid, 3-ethenyl-, 1-methylethyl ester, (3R,4S)- structure

345223-64-5 structure

Product Name:4-Piperidineacetic acid, 3-ethenyl-, 1-methylethyl ester, (3R,4S)-

CAS No:345223-64-5

Molecular Formula:C₁₂H₂₁NO₂

Molecular Weight:211.30064368248

CID:2943216

4-Piperidineacetic acid, 3-ethenyl-, 1-methylethyl ester, (3R,4S)- Properties

Names and Identifiers

- InChIKey： FIZXDKZYWPGUIT-QWRGUYRKSA-N
- Inchi： 1S/C12H21NO2/c1-4-10-8-13-6-5-11(10)7-12(14)15-9(2)3/h4,9-11,13H,1,5-8H2,2-3H3/t10-,11-/m0/s1
- SMILES： N1CC[C@@H](CC(OC(C)C)=O)[C@@H](C=C)C1

4-Piperidineacetic acid, 3-ethenyl-, 1-methylethyl ester, (3R,4S)- Synthesis

Synthetic Circuit 1

67-63-0

84-31-1

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
1.2 Solvents: Tetrahydrofuran ; < 20 °C
1.3 Reagents: Oxygen ; 3 h, 0 °C → rt
1.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Practical and Highly Selective Sulfur Ylide Mediated Asymmetric Epoxidations and Aziridinations Using an Inexpensive, Readily Available Chiral Sulfide. Applications to the Synthesis of Quinine and Quinidine

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

Synthetic Circuit 2

130-95-0

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: Benzophenone , Potassium tert-butoxide Solvents: Toluene ; 16 h, reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; < 30 °C
2.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
2.2 Solvents: Tetrahydrofuran ; < 20 °C
2.3 Reagents: Oxygen ; 3 h, 0 °C → rt
2.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

Synthetic Circuit 3

1207974-84-2

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 15 min, 180 °C
1.2 Reagents: Oxygen ; 24 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
2.1 Reagents: Benzophenone , Potassium tert-butoxide Solvents: Toluene ; 16 h, reflux; reflux → 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; < 30 °C
3.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
3.2 Solvents: Tetrahydrofuran ; < 20 °C
3.3 Reagents: Oxygen ; 3 h, 0 °C → rt
3.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

Synthetic Circuit 4

1207974-81-9

14477-72-6

865853-23-2

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Acetonitrile , tert-Butanol ; 0 °C; 24 h, 0 °C
2.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 15 min, 180 °C
2.2 Reagents: Oxygen ; 24 h, rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
3.1 Reagents: Benzophenone , Potassium tert-butoxide Solvents: Toluene ; 16 h, reflux; reflux → 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; < 30 °C
4.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
4.2 Solvents: Tetrahydrofuran ; < 20 °C
4.3 Reagents: Oxygen ; 3 h, 0 °C → rt
4.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

Synthetic Circuit 5

358-23-6

1207974-83-1

5718-75-2

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; -45 °C; 20 min, -45 °C
1.2 Solvents: Dichloromethane
1.3 -45 °C; -45 °C → rt; 16 h, rt
2.1 Reagents: Potassium hydroxide Solvents: Acetonitrile , tert-Butanol ; 0 °C; 24 h, 0 °C
3.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 15 min, 180 °C
3.2 Reagents: Oxygen ; 24 h, rt
3.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
4.1 Reagents: Benzophenone , Potassium tert-butoxide Solvents: Toluene ; 16 h, reflux; reflux → 0 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; < 30 °C
5.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
5.2 Solvents: Tetrahydrofuran ; < 20 °C
5.3 Reagents: Oxygen ; 3 h, 0 °C → rt
5.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

Synthetic Circuit 6

1207975-05-0

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; -78 °C; 20 min, -78 °C
1.2 Solvents: Dichloromethane ; 40 min, -78 °C
1.3 Reagents: Triethylamine ; -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.4 Reagents: Water ; 0 °C
2.1 Reagents: Potassium hydroxide Solvents: Acetonitrile , tert-Butanol ; 0 °C; 24 h, 0 °C
3.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 15 min, 180 °C
3.2 Reagents: Oxygen ; 24 h, rt
3.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
4.1 Reagents: Benzophenone , Potassium tert-butoxide Solvents: Toluene ; 16 h, reflux; reflux → 0 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; < 30 °C
5.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
5.2 Solvents: Tetrahydrofuran ; < 20 °C
5.3 Reagents: Oxygen ; 3 h, 0 °C → rt
5.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

Synthetic Circuit 7

1207975-03-8

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 30 min, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
2.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; -78 °C; 20 min, -78 °C
2.2 Solvents: Dichloromethane ; 40 min, -78 °C
2.3 Reagents: Triethylamine ; -78 °C; -78 °C → 0 °C; 1 h, 0 °C
2.4 Reagents: Water ; 0 °C
3.1 Reagents: Potassium hydroxide Solvents: Acetonitrile , tert-Butanol ; 0 °C; 24 h, 0 °C
4.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 15 min, 180 °C
4.2 Reagents: Oxygen ; 24 h, rt
4.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
5.1 Reagents: Benzophenone , Potassium tert-butoxide Solvents: Toluene ; 16 h, reflux; reflux → 0 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; < 30 °C
6.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
6.2 Solvents: Tetrahydrofuran ; < 20 °C
6.3 Reagents: Oxygen ; 3 h, 0 °C → rt
6.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

Synthetic Circuit 8

2916-68-9

32315-10-9

92288-15-8

345223-64-5

86-68-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ; 20 min, 0 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, rt
1.3 Solvents: Tetrahydrofuran ; rt; 20 min, rt
1.4 Reagents: Water , Sodium borohydride ; 10 min, rt; 4 h, rt
1.5 Reagents: Water
2.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; -45 °C; 20 min, -45 °C
2.2 Solvents: Dichloromethane
2.3 -45 °C; -45 °C → rt; 16 h, rt
3.1 Reagents: Potassium hydroxide Solvents: Acetonitrile , tert-Butanol ; 0 °C; 24 h, 0 °C
4.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 15 min, 180 °C
4.2 Reagents: Oxygen ; 24 h, rt
4.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
5.1 Reagents: Benzophenone , Potassium tert-butoxide Solvents: Toluene ; 16 h, reflux; reflux → 0 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; < 30 °C
6.1 Reagents: Potassium tert-butoxide , Oxygen Solvents: Isopropanol , Tetrahydrofuran ; 1 h, 0 °C
6.2 Solvents: Tetrahydrofuran ; < 20 °C
6.3 Reagents: Oxygen ; 3 h, 0 °C → rt
6.4 Reagents: Sulfuric acid Solvents: Water ; 0 °C

Reference

Illa, Ona; et al, Journal of the American Chemical Society, 2010, 132(6), 1828-1830

4-Piperidineacetic acid, 3-ethenyl-, 1-methylethyl ester, (3R,4S)- Raw materials

4-Piperidineacetic acid, 3-ethenyl-, 1-methylethyl ester, (3R,4S)- Preparation Products

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